{1-[(3-methyl-2-thienyl)methyl]-2-piperidinyl}methanol

• IUPAC Name: [1-[(3-methylthiophen-2-yl)methyl]piperidin-2-yl]methanol
• InChI: InChI=1S/C12H19NOS/c1-10-5-7-15-12(10)8-13-6-3-2-4-11(13)9-14/h5,7,11,14H,2-4,6,8-9H2,1H3
• InChI Key: XBSMVLGKOWEKGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN2CCCCC2CO
• Molecular Formula: C12H19NOS
• Molecular Weight: 225.35 g/mol

Description

{1-[(3-methyl-2-thienyl)methyl]-2-piperidinyl}methanol, commonly known as MTMP, is a synthetic compound that has gained significant interest in recent years due to its potential applications in scientific research. MTMP has been found to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

MTMP acts as a partial agonist at dopamine D3 receptors, meaning that it activates these receptors but to a lesser extent than a full agonist. This mechanism of action allows MTMP to modulate the activity of dopamine D3 receptors in a more subtle manner than other drugs that act as full agonists or antagonists.
Biochemical and Physiological Effects:
MTMP has been found to have a range of biochemical and physiological effects, including the stimulation of dopamine release in the brain, the inhibition of prolactin release from the pituitary gland, and the modulation of the activity of other neurotransmitter systems. These effects make MTMP a valuable tool for investigating the role of dopamine and other neurotransmitters in various biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTMP in lab experiments is its selectivity for dopamine D3 receptors. This selectivity allows researchers to investigate the function of these receptors without affecting other neurotransmitter systems. However, one limitation of using MTMP is its relatively short half-life, which can make it difficult to study its effects over longer periods of time.

Future Directions

There are several future directions for research involving MTMP. One area of interest is the role of dopamine D3 receptors in drug addiction, and how MTMP can be used to investigate this role. Another area of interest is the potential use of MTMP as a therapeutic agent for Parkinson's disease, due to its ability to selectively activate dopamine D3 receptors. Additionally, further research is needed to fully understand the biochemical and physiological effects of MTMP and its potential applications in scientific research.

Synthesis Methods

MTMP can be synthesized using a variety of methods, including the reaction of 3-methyl-2-thiophene carboxaldehyde with piperidine and subsequent reduction with sodium borohydride. Another method involves the reaction of 3-methyl-2-thiophene carboxaldehyde with piperidine in the presence of acetic acid, followed by reduction with lithium aluminum hydride. Both methods result in the formation of MTMP as a white crystalline powder.

Scientific Research Applications

MTMP has been extensively studied for its potential applications in scientific research. One of the most significant uses of MTMP is as a tool for investigating the role of dopamine receptors in the brain. MTMP has been found to selectively bind to dopamine D3 receptors and can be used to study the function of these receptors in various biological processes, including drug addiction and Parkinson's disease.